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Compound of Interest

Compound Name: 2-(Aminoethyl)-1-N-boc-piperidine

Cat. No.: B1272298

An In-depth Technical Guide to the Safety and Handling of 2-(Aminoethyl)-1-N-boc-piperidine

This guide provides comprehensive safety and handling information for 2-(Aminoethyl)-1-N-
boc-piperidine (CAS No. 239482-98-5), intended for researchers, scientists, and professionals
in drug development. The following sections detail hazard identification, protective measures,
emergency protocols, and proper storage and disposal.

Chemical Identification and Physical Properties
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Identifier Value

) tert-butyl 2-(2-aminoethyl)piperidine-1-
Chemical Name

carboxylate
Common Synonyms 2-(Aminoethyl)-1-N-Boc-piperidine
CAS Number 239482-98-5[1][2]
Molecular Formula C12H24N202
Molecular Weight 228.33 g/mol
Physical State Information not consistently available
Melting Point Information not available
Boiling Point Information not available
Flash Point Information not available
Solubility Information not available

Hazard Identification and Classification

This chemical is classified as an irritant.[3] The primary hazards are associated with skin, eye,
and respiratory tract irritation.[3][4]

Hazard Class Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[4]

Serious Eye Damage/Eye Irritation (Category

H319/H320: Causes serious eye irritation[4]
2/2A/2B)

R36/37/38: Irritating to eyes, respiratory system

Respiratory Tract Irritation ]
and skin[3]

GHS Pictogram:

e Irritant (Exclamation Mark)
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Signal Word:

e Warning

Precautionary Statements:[4]

Code Statement
P264 Wash hands and skin thoroughly after handling.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

IF SKIN irritation occurs: Get medical
P332+P313 ] )

advice/attention.

IF eye irritation persists: Get medical
P337+P313 ) )

advice/attention.
P362 Take off contaminated clothing and wash before

reuse.

Experimental Protocols: Safe Handling and Storage

3.1. Engineering Controls

e Work should be conducted in a well-ventilated area.[4]

o Use a closed system or local exhaust ventilation to minimize direct exposure.[4]
o Ensure that a safety shower and eye wash station are readily accessible.[4]

3.2. Personal Protective Equipment (PPE)
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A detailed workflow for PPE selection is illustrated in the diagram below.

Hazard Assessment

Respiratory Protection Hand Protection Eye/Face Protection Body Protection

Government-approved respirator Compatible chemical-resistant gloves Government-approved eye/face protection Protective clothing and boots

Click to download full resolution via product page
Caption: Personal Protective Equipment Selection Workflow.
o Respiratory Protection: A government-approved respirator should be used.[4]

» Hand Protection: Wear compatible, chemical-resistant gloves. Always inspect gloves before
use and use proper removal techniques to avoid skin contact.[4]

o Eye/Face Protection: Use government-approved eye and face protection, such as safety
glasses with side shields or a face shield.[4]

o Body Protection: Wear appropriate protective clothing and boots to prevent skin exposure.[4]

3.3. General Handling Procedures

Avoid breathing vapors.[4]

Prevent contact with eyes, skin, and clothing.[4]

Avoid prolonged or repeated exposure.[4]

Wash hands and face thoroughly after handling.[4]

3.4. Storage Conditions
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» Keep the container tightly closed and in an upright position.[4]
» Store in a dry and well-ventilated place.[4]
e Avoid overheating.[4]

Emergency Procedures

The following decision tree outlines the appropriate first aid response in case of exposure.

Click to download full resolution via product page

Caption: First Aid Emergency Response Decision Tree.
4.1. First Aid Measures

o General Advice: In all cases of exposure, consult a physician and show them the Safety Data
Sheet.[4]

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[3]
» In Case of Skin Contact: Wash the affected area with soap and plenty of water.[3]
e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[3]

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[3]
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4.2. Accidental Release Measures
e Personal Precautions: Use the personal protective equipment outlined in Section 3.2.
e Environmental Precautions: Prevent the product from entering drains.[4]

» Methods for Cleaning Up: For spills, wipe dry and place the material in a sealed container for
disposal. Ventilate the area and wash the spill site after the material has been collected.[4]

Stability and Reactivity

o Chemical Stability: The product is stable under recommended storage conditions.

o Conditions to Avoid: Incompatible materials.

e Incompatible Materials: Strong acids.[3]

o Hazardous Decomposition Products: Carbon oxides and nitrogen oxides (NOXx).[3]
Toxicological Information

e Acute Toxicity: LD50/LC50 data are not available.[3]

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[3]
» Primary Routes of Exposure: Skin contact, eye contact, inhalation.

o Health Effects:

[¢]

Skin: Causes skin irritation. May be harmful if absorbed through the skin.[3]

[¢]

Eyes: Causes eye irritation.[3]

o

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

o

Ingestion: May cause irritation of the digestive tract. May be toxic if swallowed.[3]

Disposal Considerations
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» Dispose of this material in accordance with all applicable federal, state, and local
environmental regulations.[3]

e One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Transport Information

e This substance is considered to be non-hazardous for transport according to IATA, IMO, and
RID/ADR regulations.[3]

Disclaimer: The information provided in this guide is based on currently available data and is
believed to be accurate. However, it is the responsibility of the user to conduct their own
investigations to determine the suitability of this information for their particular purposes. No
warranty, express or implied, is made with respect to the information contained herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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